![molecular formula C18H23NO4 B4957054 1,2-bis(3,4-dimethoxyphenyl)ethanamine CAS No. 5471-40-9](/img/structure/B4957054.png)
1,2-bis(3,4-dimethoxyphenyl)ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2-bis(3,4-dimethoxyphenyl)ethanamine, also known as DMPEA, is a chemical compound that has been studied for its potential use as a psychoactive substance. It belongs to the class of phenethylamines, which are known for their ability to affect the central nervous system. DMPEA is structurally similar to other phenethylamines such as mescaline and MDMA, which have been used recreationally and therapeutically. In
Scientific Research Applications
1,2-bis(3,4-dimethoxyphenyl)ethanamine has been studied for its potential use as a psychoactive substance due to its structural similarity to other phenethylamines. It has been found to have a high affinity for serotonin receptors, specifically the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. 1,2-bis(3,4-dimethoxyphenyl)ethanamine has also been shown to have an effect on dopamine and norepinephrine receptors, which are involved in the regulation of reward, motivation, and arousal.
Mechanism of Action
1,2-bis(3,4-dimethoxyphenyl)ethanamine's mechanism of action is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which leads to an increase in serotonin release. This increase in serotonin can lead to altered mood, perception, and cognition. 1,2-bis(3,4-dimethoxyphenyl)ethanamine may also affect dopamine and norepinephrine release, which can lead to increased arousal and motivation.
Biochemical and Physiological Effects:
1,2-bis(3,4-dimethoxyphenyl)ethanamine has been shown to have a number of biochemical and physiological effects. It has been found to increase heart rate and blood pressure, as well as cause pupil dilation. It has also been shown to increase the release of certain hormones, such as cortisol and prolactin. 1,2-bis(3,4-dimethoxyphenyl)ethanamine has been found to have an effect on the immune system, specifically on the production of cytokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
1,2-bis(3,4-dimethoxyphenyl)ethanamine has advantages and limitations for lab experiments. One advantage is that it is structurally similar to other phenethylamines, which allows for comparisons to be made between different compounds. 1,2-bis(3,4-dimethoxyphenyl)ethanamine's high affinity for the 5-HT2A receptor also makes it a useful tool for studying the role of this receptor in the regulation of mood, perception, and cognition. However, 1,2-bis(3,4-dimethoxyphenyl)ethanamine's psychoactive effects can make it difficult to use in certain experiments, and its potential for abuse raises ethical concerns.
Future Directions
There are a number of future directions for 1,2-bis(3,4-dimethoxyphenyl)ethanamine research. One area of interest is its potential use as a therapeutic agent for certain psychiatric disorders, such as depression and anxiety. 1,2-bis(3,4-dimethoxyphenyl)ethanamine's ability to affect serotonin, dopamine, and norepinephrine release could make it a useful tool for studying the underlying mechanisms of these disorders. Another area of interest is the development of new compounds based on 1,2-bis(3,4-dimethoxyphenyl)ethanamine's structure, which could have potential therapeutic applications. Finally, more research is needed to fully understand 1,2-bis(3,4-dimethoxyphenyl)ethanamine's mechanism of action and its effects on the central nervous system.
Synthesis Methods
1,2-bis(3,4-dimethoxyphenyl)ethanamine can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with nitroethane, followed by reduction of the resulting nitrostyrene with sodium borohydride. The final product is obtained through a reductive amination reaction with formaldehyde and ammonium formate.
properties
IUPAC Name |
1,2-bis(3,4-dimethoxyphenyl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4/c1-20-15-7-5-12(10-17(15)22-3)9-14(19)13-6-8-16(21-2)18(11-13)23-4/h5-8,10-11,14H,9,19H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOCRDATZPOZOFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(C2=CC(=C(C=C2)OC)OC)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Bis(3,4-dimethoxyphenyl)ethanamine | |
CAS RN |
5471-40-9 |
Source
|
Record name | NSC26679 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26679 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.